Cas no 1343258-31-0 (4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine)

• Product Name: 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine
• CAS No: 1343258-31-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5208054
• PubChem ID: 64415675
• Update Time: 2026-03-06

4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine
• 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine
• 4,4-Dimethyl-N-((tetrahydrofuran-2-yl)methyl)cyclohexan-1-amine
• CID 64415675

• Inchi： 1S/C13H25NO/c1-13(2)7-5-11(6-8-13)14-10-12-4-3-9-15-12/h11-12,14H,3-10H2,1-2H3
• InChI Key： LQXLKWJMGJJRRN-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC1CCC(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine

Introduction to 4,4-Dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine (CAS No. 1343258-31-0)

4,4-Dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine (CAS No. 1343258-31-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclohexylamines and features a cyclohexane ring with two methyl groups and an amine functional group attached to the nitrogen atom of an oxolane ring. The intricate structure of this molecule offers a promising scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine can be represented as follows: C₁₃H₂₅N. The cyclohexane ring provides a rigid framework, while the presence of the methyl groups and the oxolane ring introduces additional steric and electronic effects that can influence the compound's biological activity. These structural features make it an attractive candidate for drug design, particularly in areas such as central nervous system (CNS) disorders, metabolic diseases, and cancer.

Recent studies have highlighted the potential of 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By selectively modulating these receptors, 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine could offer new avenues for treating conditions such as anxiety, depression, and chronic pain.

In addition to its potential as a GPCR modulator, 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine is another important aspect that has been explored in recent research. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability has been evaluated using various in vitro models, indicating that it is resistant to rapid degradation by liver enzymes. These characteristics are crucial for ensuring that the compound can reach its intended target tissues in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine. Early-phase trials have focused on assessing its pharmacokinetics and safety profile in healthy volunteers. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are now being planned to evaluate its efficacy in specific patient populations suffering from conditions such as anxiety disorders and chronic pain.

The development of 4,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing molecules with improved selectivity and reduced side effects. By leveraging advanced computational methods and high-throughput screening techniques, researchers are able to identify novel scaffolds with optimized pharmacological properties. The unique structure of 4,4-dimethyl-N-[(oxolan-2-y l)methyl]cyclohexan -1 -amine makes it an excellent candidate for this approach.

In conclusion, 4 , 4 - dim ethyl - N - [ ( ox ola n - 2 - yl ) methyl ] cyc lohe x an - 1 - amine strong > ( CAS No . 13 43 258 - 3 1 - 0 ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with favorable pharmacokinetic properties , positions it as a valuable tool for further research and development in the pharmaceutical industry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the treatment of various diseases . p >